Cas no 1260779-70-1 (2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine
• CAS No: 1260779-70-1
• MF: C₉H₉F₃N₂
• MW: 202.176372289658
• MDL: MFCD17481825
• CID: 2189081
• PubChem ID: 71302276
• Update Time: 2025-06-28

2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine
• 2-(3-Azetidinyl)-5-(trifluoromethyl)pyridine
• SCHEMBL17729510
• SB52041
• VTOMIJLPOWJWGB-UHFFFAOYSA-N
• 1260779-70-1
• EN300-1930994
• GS0635

• MDL： MFCD17481825
• Inchi： 1S/C9H9F3N2/c10-9(11,12)7-1-2-8(14-5-7)6-3-13-4-6/h1-2,5-6,13H,3-4H2
• InChI Key： VTOMIJLPOWJWGB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1CNC1)(F)F

Computed Properties

• Exact Mass: 202.07178278Da
• Monoisotopic Mass: 202.07178278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine

2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine (CAS No. 1260779-70-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a trifluoromethyl group at the 5-position and an azetidine moiety at the 2-position. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine in modulating various biological targets. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific enzymes involved in neurodegenerative diseases. The researchers found that 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine effectively inhibits the activity of these enzymes, suggesting its potential as a lead compound for developing treatments for conditions such as Alzheimer's disease.

In addition to its neuroprotective properties, 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine has also been investigated for its anti-inflammatory effects. A study conducted by a team of researchers from the University of California, San Francisco, reported that this compound significantly reduces inflammation in cellular models. The mechanism underlying this effect is believed to involve the modulation of key signaling pathways involved in the inflammatory response.

The pharmacokinetic profile of 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine has been another area of focus in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy and safety. For example, a preclinical study published in the European Journal of Pharmaceutical Sciences demonstrated that 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

The synthetic route to produce 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine has been optimized to ensure high yields and purity. Various synthetic methods have been reported in the literature, including palladium-catalyzed cross-coupling reactions and multistep synthetic sequences. These methods have been refined to minimize by-products and improve overall efficiency, making large-scale production feasible for industrial applications.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new chemical entity, ongoing monitoring and further clinical trials are necessary to ensure its safety profile.

The future prospects for 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine are promising. Ongoing research is exploring its potential applications in various therapeutic areas, including neurology, oncology, and immunology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically viable drugs.

In conclusion, 2-(Azetidin-3-yl)-5-(trifluoromethyl)pyridine (CAS No. 1260779-70-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an exciting candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play a pivotal role in the discovery of new therapeutic agents for a range of diseases.